Cas no 2227826-83-5 (ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227826-83-5
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6217652
• PubChem ID: 165766061
• Update Time: 2025-10-18

ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate
• 2227826-83-5
• EN300-1785434
• ethyl 4-[(1S)-1-hydroxyethyl]-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C9H14N2O3/c1-4-14-9(13)8-7(6(2)12)5-11(3)10-8/h5-6,12H,4H2,1-3H3/t6-/m0/s1
• InChI Key： BSYXYVJRTJEHNS-LURJTMIESA-N
• SMILES： O[C@@H](C)C1=CN(C)N=C1C(=O)OCC

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227826-83-5)

Ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate, with the CAS number 2227826-83-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and applications in drug development. The specific stereochemistry and functional groups present in this molecule make it a promising candidate for further investigation in medicinal chemistry.

The structure of Ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate features a pyrazole core substituted with an ethyl ester group at the 3-position and a (1S)-configured 1-hydroxyethyl side chain at the 4-position. Additionally, a methyl group is attached to the nitrogen atom of the pyrazole ring. This unique arrangement of functional groups contributes to the compound's potential pharmacological properties.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazoles are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable scaffolds for drug design. The presence of both hydrophilic and lipophilic moieties in Ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate suggests that it may possess good solubility characteristics, which is crucial for oral bioavailability and tissue distribution.

One of the most intriguing aspects of this compound is its stereochemical configuration. The (1S)-configuration at the chiral center introduces a level of specificity that can significantly influence its biological activity. In drug discovery, chirality is often a critical factor determining a molecule's efficacy and safety. Studies have shown that enantiomers can exhibit markedly different pharmacological profiles, making the precise control of stereochemistry essential.

The ethyl ester group in Ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate can be hydrolyzed to form a carboxylic acid, which may enhance its binding affinity to biological targets. This transformation can also provide a pathway for further chemical modification, allowing researchers to explore new derivatives with tailored properties. The hydroxyethyl side chain adds another layer of complexity, potentially influencing both solubility and metabolic stability.

In recent years, there has been growing interest in the development of prodrugs, which are inactive precursors that are converted into active drugs within the body. The structure of Ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate makes it an attractive candidate for prodrug design. By leveraging its chemical properties, researchers can create prodrugs that improve drug delivery, reduce toxicity, or enhance therapeutic efficacy.

The pyrazole core also offers opportunities for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the range of possible biological activities. For instance, arylated pyrazoles have been shown to exhibit anti-inflammatory, antiviral, and anticancer properties.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. Ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate serves as a valuable starting point for SAR studies due to its well-defined structure and functional groups. By systematically modifying various parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity.

The compound's potential applications extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals, where pyrazole derivatives are known for their herbicidal and fungicidal properties. Additionally, its unique chemical profile could make it suitable for materials science applications, such as ligands in catalysis or components in advanced polymers.

As our understanding of molecular interactions continues to advance, compounds like Ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate will play an increasingly important role in drug discovery and development. The combination of stereochemical precision, diverse functional groups, and potential for further modification makes it a versatile tool for researchers exploring new therapeutic avenues.

In conclusion, Ethyl 4-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227826-83-5) is a compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and biological relevance position it as a promising candidate for further research and development. As scientists continue to uncover new applications and optimize its properties, this molecule is likely to contribute substantially to advancements in medicine and related fields.